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Compound of Interest

Compound Name: Prevasore

Cat. No.: B1179568 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the formulation and inactive

ingredients of Prevasore, a topical gel intended for lip care. Marketed as a medical device

without a designated pharmacological active ingredient, its efficacy is derived from the

synergistic action of its constituent excipients. This document elucidates the functional roles of

these components, presents plausible quantitative ranges based on typical formulation

practices, and outlines potential experimental protocols for characterization.

Core Formulation Strategy
Prevasore's formulation strategy centers on creating a protective, hydrating, and soothing

barrier on the lips. The gel leverages a combination of occlusive agents, humectants, gelling

agents, and skin-conditioning ingredients to achieve this effect. The primary mechanism of

action is the formation of a semi-occlusive film that reduces transepidermal water loss (TEWL)

while actively drawing moisture to the stratum corneum of the lips.

Quantitative Formulation
While the precise quantitative formulation of Prevasore is proprietary, the following table

summarizes the functions of its inactive ingredients and provides estimated concentration

ranges based on typical use levels in topical and cosmetic formulations.
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Ingredient Function
Estimated Concentration
(% w/w)

Purified Water Solvent/Vehicle Q.S. (Quantum Sufficit)

White Soft Paraffin Occlusive, Emollient 1-30%

Glycerol Humectant, Emollient 1-10%[1]

Carbomer Gelling Agent, Thickener 0.1-2.0%[2][3][4][5][6]

Trolamine
Neutralizing Agent (pH

adjuster)
0.1-1.0%

Liquorice Liquid Extract
Skin-Conditioning, Anti-

inflammatory
0.1-2.0%

Glycyrrhizinic Acid
Skin-Conditioning, Anti-

inflammatory
0.1-1.0%

Copper PCA Skin-Conditioning, Astringent 0.05-0.5%

Phenoxyethanol Preservative
0.5-1.0%[7][8][9][10][11][12]

[13]

Sorbitan Laurate Emulsifier 0.1-5.0%[14][15][16][17][18]

Liquorice Flavouring Flavoring Agent < 1.0%

Sodium Saccharin Sweetening Agent < 0.2%

Citric Acid Anhydrous pH Adjuster/Buffering Agent < 0.5%

Sodium Citrate pH Adjuster/Buffering Agent < 0.5%

Ethanol
Co-solvent, Penetration

Enhancer
< 5.0%

Inactive Ingredient Functional Analysis
Vehicle and Gelling Agents

Purified Water: Serves as the primary solvent and vehicle for the water-soluble components

of the formulation.
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White Soft Paraffin: A highly effective occlusive agent that forms a barrier on the skin's

surface, preventing moisture loss.[19][20][21][22] It also imparts emollient properties,

softening and smoothing the lips.[19][23]

Glycerol: A well-known humectant that attracts and retains moisture from the atmosphere

and deeper skin layers, thereby hydrating the lips.[1][24][25][26][27]

Carbomer: A high molecular weight polymer that forms a gel network upon neutralization,

providing the desired viscosity and texture to the product.[2][3][4][28][29]

Trolamine: An amine used to neutralize the acidic carbomer polymer, causing it to swell and

form a gel.[30][31][32][33][34] It acts as a pH adjuster to bring the formulation to a level that

is compatible with the skin.

Skin Conditioning and Soothing Agents
Liquorice Liquid Extract & Glycyrrhizinic Acid: Derived from the licorice root, these

ingredients are known for their anti-inflammatory and soothing properties.[35][36][37][38][39]

They can help to calm irritated and chapped lips. Glycyrrhizin, a key component, has been

shown to reduce redness and swelling.[38]

Copper PCA: This ingredient combines the benefits of copper and L-PCA (pyrrolidone

carboxylic acid). Copper is known for its astringent and antimicrobial properties, while PCA is

a natural moisturizing factor (NMF) that helps to hydrate the skin.[40][41][42][43][44] Copper

PCA can also support collagen synthesis and provide antioxidant protection.[41][42][43]

Preservatives and Stabilizers
Phenoxyethanol: A broad-spectrum preservative that is effective against bacteria, yeasts,

and mold, ensuring the microbiological stability of the product.[7][8][9][10][11][12][45]

Sorbitan Laurate: A non-ionic surfactant that functions as an emulsifier, helping to stabilize

the formulation and keep the oil and water phases from separating.[14][15][16][17][18]

Citric Acid Anhydrous & Sodium Citrate: These ingredients form a buffer system to maintain

the pH of the formulation within a desired range, ensuring product stability and skin

compatibility.
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Ethanol: Can act as a co-solvent and may enhance the penetration of other ingredients.

Experimental Protocols
The following are detailed methodologies for key experiments that would be relevant for the

characterization and quality control of a lip care product like Prevasore.

Viscosity and Rheological Profile
Objective: To determine the flow behavior and viscosity of the gel.

Methodology: A rotational viscometer or rheometer equipped with a cone-plate or parallel-

plate geometry would be used. The viscosity of the sample would be measured over a range

of shear rates (e.g., 0.1 to 100 s⁻¹) at a controlled temperature (e.g., 25°C). A flow curve

(viscosity vs. shear rate) would be generated to characterize the shear-thinning nature of the

carbomer gel.

pH Measurement
Objective: To ensure the pH of the formulation is within a skin-compatible range.

Methodology: A calibrated pH meter with a surface electrode would be used. A small amount

of the Prevasore gel would be spread evenly on a flat surface, and the electrode would be

placed in direct contact with the sample. The pH would be recorded after the reading

stabilizes. Measurements would be taken in triplicate.

In Vitro Occlusivity Test (TEWL Reduction)
Objective: To quantify the ability of the formulation to prevent water loss.

Methodology: This test is typically performed using a device that measures transepidermal

water loss (TEWL). A standardized amount of the product would be applied to a semi-

permeable membrane (e.g., collagen or cellulose acetate) that is placed over a container of

water. The rate of water vapor loss through the membrane would be measured over time and

compared to an untreated control membrane. A lower TEWL value for the treated membrane

indicates higher occlusivity.

In Vivo Skin Hydration Study
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Objective: To measure the moisturizing effect of the product on the skin.

Methodology: A corneometer is a standard instrument for measuring skin surface hydration.

A baseline hydration level of the lips or volar forearm of human volunteers would be

measured. A standardized amount of Prevasore would then be applied. Hydration levels

would be measured at set time points (e.g., 1, 2, 4, and 8 hours) after application and

compared to the baseline and an untreated control site.
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Caption: Logical workflow of Prevasore's barrier and hydration function.
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Experimental Workflow for Lip Care Product Efficacy
Testing

Efficacy Testing Protocol

Subject Recruitment Baseline MeasurementsInclusion/Exclusion Criteria Product ApplicationCorneometer, TEWL Meter Post-Application MeasurementsStandardized Application Data AnalysisTime Points (1h, 2h, 4h) Results InterpretationStatistical Analysis
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Caption: A typical experimental workflow for in vivo efficacy testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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